Cas no 98187-16-7 (BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)-)

• Product Name: BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)-
• CAS No: 98187-16-7
• MF: C₈H₃ClF₃NO₃
• MW: 253.562531709671
• CID: 3396502
• PubChem ID: 21406547
• Update Time: 2025-04-24

BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)-
• 4-Nitro-3-(trifluoromethyl)benzoyl chloride
• XUQSJNOXRCTFKF-UHFFFAOYSA-N
• SCHEMBL11696452
• 98187-16-7

• Inchi： 1S/C8H3ClF3NO3/c9-7(14)4-1-2-6(13(15)16)5(3-4)8(10,11)12/h1-3H
• InChI Key： XUQSJNOXRCTFKF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C([N+]([O-])=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 252.9753551Da
• Monoisotopic Mass: 252.9753551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)-

Comprehensive Guide to BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- (CAS No. 98187-16-7)

BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- (CAS No. 98187-16-7) is a specialized chemical compound widely used in organic synthesis and pharmaceutical research. This compound belongs to the class of aromatic acyl chlorides, characterized by the presence of a nitro group and a trifluoromethyl group on the benzene ring. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The chemical formula of BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- is C₈H₃ClF₃NO₃, with a molecular weight of 253.56 g/mol. The compound exhibits distinct physical and chemical properties, including a high reactivity due to the presence of the acyl chloride functional group. Researchers and industries value this compound for its role in peptide coupling reactions, polymer synthesis, and the development of agrochemicals.

One of the most significant applications of BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of drug candidates targeting various diseases. The nitro and trifluoromethyl groups enhance the biological activity of the resulting molecules, making them more effective in drug design. Additionally, this compound is used in the production of liquid crystal materials and advanced coatings, where its unique properties contribute to improved performance.

In recent years, the demand for BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- has increased due to its role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and reducing environmental impact. This aligns with the growing trend of sustainable chemical manufacturing, a topic of high interest among scientists and industry professionals.

The synthesis of BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- typically involves the reaction of 4-nitro-3-(trifluoromethyl)benzoic acid with thionyl chloride or phosphorus pentachloride. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the final product.

From a market perspective, BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- is gaining traction due to its versatility and expanding applications. The compound is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and industrial laboratories. Pricing and availability may vary depending on the supplier and the required purity grade, which typically ranges from 95% to 99%.

Safety is a critical consideration when handling BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)-. Proper personal protective equipment (PPE), including gloves and goggles, should be used to prevent exposure. The compound should be stored in a cool, dry place, away from moisture and incompatible substances. These precautions ensure safe handling and prolong the shelf life of the product.

In conclusion, BENZOYL CHLORIDE, 4-NITRO-3-(TRIFLUOROMETHYL)- (CAS No. 98187-16-7) is a highly valuable compound with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it indispensable in modern chemical research. As the industry moves toward sustainable practices, the role of such specialized intermediates will continue to grow, driving innovation and efficiency in chemical synthesis.